Cas no 53172-04-6 ((7)-Paradol)

• Product Name: (7)-Paradol
• CAS No: 53172-04-6
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• CID: 2055700
• PubChem ID: 13733135
• Update Time: 2025-04-21

(7)-Paradol Chemical and Physical Properties

Names and Identifiers

• (7)-Paradol
• 1-(4-Hydroxy-3-methoxy-phenyl)-undecan-3-on
• 1-(4-hydroxy-3-methoxy-phenyl)-undecan-3-one
• -Paradol
• [7]Paradol
• [7]-Paradol
• CHEBI:174779
• 53172-04-6
• BDBM50231174
• 1-(4-hydroxy-3-methoxyphenyl)undecan-3-one
• CHEMBL431200
• SCHEMBL4883880
• 4-Hydroxy-3-methoxyphenethyl octyl ketone
• DTXSID701268644
• 1-(4-Hydroxy-3-methoxyphenyl)-3-undecanone

• Inchi： 1S/C18H28O3/c1-3-4-5-6-7-8-9-16(19)12-10-15-11-13-17(20)18(14-15)21-2/h11,13-14,20H,3-10,12H2,1-2H3
• InChI Key： CNKCFVAEACZBPL-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=C(C=1)OC)O)CCCCCCCC

Computed Properties

• Exact Mass: 292.20384475g/mol
• Monoisotopic Mass: 292.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Paradols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Paradols